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Cat. No.: B12400720

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the application of RhoNox-1, a highly selective

fluorescent probe, for the investigation of oxidative stress. While RhoNox-1 directly detects

ferrous iron (Fe²⁺), its utility in oxidative stress research stems from the critical role of Fe²⁺ in

generating highly reactive hydroxyl radicals via the Fenton reaction. This guide provides a

comprehensive overview of the probe's mechanism, detailed experimental protocols, and

quantitative data to facilitate its effective use in cellular and tissue-based studies.

Core Principles: RhoNox-1 and its Link to Oxidative
Stress
RhoNox-1 is a cell-permeable fluorescent probe designed for the specific detection of divalent

iron ions (Fe²⁺)[1][2][3][4]. Its mechanism of action is based on a "turn-on" fluorescence

response. In its native state, RhoNox-1 is non-fluorescent. Upon reaction with Fe²⁺, it

undergoes a deoxygenation reaction that converts it into a highly fluorescent rhodamine B

derivative[5][6][7]. This reaction is irreversible and results in a stable orange-red fluorescent

product[1][2][3][4].
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The significance of RhoNox-1 in oxidative stress studies lies in the catalytic role of Fe²⁺ in the

Fenton reaction, a major source of cellular oxidative damage.

Fenton Reaction: Fe²⁺ + H₂O₂ → Fe³⁺ + OH• + OH⁻

The hydroxyl radical (OH•) is one of the most potent reactive oxygen species (ROS) and can

indiscriminately damage lipids, proteins, and DNA. By measuring the intracellular labile Fe²⁺

pool, RhoNox-1 provides an indirect but highly relevant assessment of the cell's potential to

generate hydroxyl radicals and induce oxidative stress[8]. Studies have successfully used

RhoNox-1 to detect catalytic ferrous iron in models of oxidative stress-induced

carcinogenesis[8][9].

Quantitative Data and Spectral Properties
The following table summarizes the key quantitative and spectral properties of RhoNox-1,

providing a quick reference for experimental setup and data analysis.

Property Value Source(s)

Excitation Maximum (Ex) ~540 nm [1][2][3][4][10]

Emission Maximum (Em) ~575 nm [1][2][3][4][10]

Fluorescence Increase (upon

Fe²⁺ binding)
~30-fold [5][7][11]

Stock Solution Concentration 1 mM in DMSO [1][2][3][4][10][12]

Working Concentration 1-10 µM [1][2][3][4][10]

Subcellular Localization Golgi apparatus [1][2][3][4][13]

Visualizing the Core Concepts
To better illustrate the underlying principles and workflows, the following diagrams have been

generated.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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